Cas no 923678-18-6 (5-(Aminomethyl)-N-methylthiophene-2-sulfonamide)

• Product Name: 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide
• CAS No: 923678-18-6
• MF: C₆H₁₀N₂O₂S₂
• MW: 206.285798549652
• CID: 5232963
• Update Time: 2026-03-08

5-(Aminomethyl)-N-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide

• Inchi： 1S/C6H10N2O2S2/c1-8-12(9,10)6-3-2-5(4-7)11-6/h2-3,8H,4,7H2,1H3
• InChI Key： YGVKXBWOVIQSEB-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)SC(CN)=CC=1

Additional information on 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide

5-(Aminomethyl)-N-methylthiophene-2-sulfonamide (CAS No. 923678-18-6): An Overview of Its Structure, Properties, and Applications

5-(Aminomethyl)-N-methylthiophene-2-sulfonamide (CAS No. 923678-18-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide consists of a thiophene ring substituted with an aminomethyl group and a sulfonamide moiety. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromaticity and stability. The presence of the aminomethyl group introduces additional reactivity and functional versatility, while the sulfonamide functionality imparts polarity and potential biological activity.

Recent studies have highlighted the potential of 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide has shown promise as an antiviral agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with viral RNA synthesis.

The pharmacokinetic properties of 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. These properties are crucial for developing effective drug formulations that can be administered conveniently to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide in various disease conditions. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal side effects. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent.

The synthetic route for preparing 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide involves several well-established chemical transformations. The synthesis typically begins with the formation of the thiophene ring followed by the introduction of the aminomethyl and sulfonamide functionalities through selective reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale.

In conclusion, 5-(Aminomethyl)-N-methylthiophene-2-sulfonamide (CAS No. 923678-18-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.